Cas no 1326901-50-1 (6,7-difluoro-3-(4-methoxybenzenesulfonyl)-1-propyl-1,4-dihydroquinolin-4-one)

• Product Name: 6,7-difluoro-3-(4-methoxybenzenesulfonyl)-1-propyl-1,4-dihydroquinolin-4-one
• CAS No: 1326901-50-1
• MF: C₁₉H₁₇F₂NO₄S
• MW: 393.404391050339
• CID: 5998021
• PubChem ID: 53337114
• Update Time: 2025-05-20

6,7-difluoro-3-(4-methoxybenzenesulfonyl)-1-propyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6,7-difluoro-3-(4-methoxybenzenesulfonyl)-1-propyl-1,4-dihydroquinolin-4-one
• 6,7-Difluoro-3-((4-methoxyphenyl)sulfonyl)-1-propylquinolin-4(1H)-one
• 6,7-difluoro-3-(4-methoxyphenyl)sulfonyl-1-propylquinolin-4-one
• AKOS005744424
• 6,7-difluoro-3-[(4-methoxyphenyl)sulfonyl]-1-propylquinolin-4(1H)-one
• 6,7-Difluoro-3-(4-methoxy-benzenesulfonyl)-1-propyl-1H-quinolin-4-one
• 1326901-50-1
• F6548-1795

• Inchi： 1S/C19H17F2NO4S/c1-3-8-22-11-18(19(23)14-9-15(20)16(21)10-17(14)22)27(24,25)13-6-4-12(26-2)5-7-13/h4-7,9-11H,3,8H2,1-2H3
• InChI Key： IYKIQAAXBAOHIR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(C1C(C2C=C(C(=CC=2N(C=1)CCC)F)F)=O)(=O)=O

Computed Properties

• Exact Mass: 393.08463552g/mol
• Monoisotopic Mass: 393.08463552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 72.1Ų

Additional information on 6,7-difluoro-3-(4-methoxybenzenesulfonyl)-1-propyl-1,4-dihydroquinolin-4-one

Introduction to 6,7-difluoro-3-(4-methoxybenzenesulfonyl)-1-propyl-1,4-dihydroquinolin-4-one (CAS No. 1326901-50-1) and Its Emerging Applications in Chemical Biology

6,7-difluoro-3-(4-methoxybenzenesulfonyl)-1-propyl-1,4-dihydroquinolin-4-one, identified by the CAS number 1326901-50-1, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule belongs to the quinoline scaffold, a class of heterocyclic compounds widely recognized for their biological activity and therapeutic potential. The presence of fluoro substituents, a methoxybenzenesulfonyl group, and a propyl side chain introduces specific electronic and steric properties that make this compound a promising candidate for further investigation in drug discovery and molecular research.

The fluoro atoms at the 6 and 7 positions of the quinoline ring are particularly noteworthy. Fluorine is a halogen that can modulate the metabolic stability, lipophilicity, and binding affinity of a molecule when incorporated into its structure. In recent years, the strategic use of fluorine in drug design has been extensively studied, with compounds like fluorinated quinolones demonstrating enhanced antibacterial activity and improved pharmacokinetic profiles. The electron-withdrawing nature of fluorine can also influence the electronic distribution within the molecule, potentially affecting its interactions with biological targets.

The 4-methoxybenzenesulfonyl group at the 3-position introduces a hydrophobic aromatic moiety with a sulfonamide functionality. Sulfonamides are well-known bioisosteres that can replace carboxylic acid or amide groups in drug molecules, often improving solubility and binding affinity. The methoxy group further fine-tunes the electronic properties of this aromatic ring, making it more electron-rich and capable of participating in hydrogen bonding interactions. This combination of structural features suggests that 6,7-difluoro-3-(4-methoxybenzenesulfonyl)-1-propyl-1,4-dihydroquinolin-4-one may exhibit versatile biological activities.

The propyl side chain at the 1-position adds bulk to the molecule and can influence both its solubility and membrane permeability. In drug design, such alkyl chains are often used to optimize pharmacokinetic properties by balancing lipophilicity and hydrophilicity. The propyl group in this compound could also serve as a handle for further chemical modifications or bioconjugation strategies, expanding its utility in synthetic biology and medicinal chemistry.

Recent advancements in computational chemistry have enabled more precise predictions of biological activity based on molecular structure. Virtual screening algorithms have been employed to identify potential binding partners for 6,7-difluoro-3-(4-methoxybenzenesulfonyl)-1-propyl-1,4-dihydroquinolin-4-one, suggesting its interaction with enzymes such as kinases or transcription factors. These computational studies have highlighted its potential as an inhibitor or modulator of pathways relevant to cancer metabolism and inflammation.

In vitro studies have begun to explore the biological profile of this compound. Initial assays have shown promising activity against certain cancer cell lines, where it demonstrates inhibitory effects on proliferation through mechanisms involving disruption of signal transduction pathways. The sulfonamide moiety appears to play a critical role in these interactions by engaging with specific amino acid residues in target proteins. Additionally, the fluoro substituents may contribute to enhanced stability against metabolic degradation, allowing for prolonged biological effects.

The propyl side chain has also been implicated in mediating cellular uptake and distribution. By influencing membrane permeability, this group could enhance the compound’s ability to reach intracellular targets effectively. Such pharmacokinetic advantages are increasingly important in modern drug development, where optimizing absorption, distribution, metabolism, excretion (ADME) properties is crucial for therapeutic success.

Emerging research has also begun to investigate the compound’s potential as an adjuvant in combination therapies. Its ability to interact with multiple targets suggests that it could synergize with existing treatments or overcome resistance mechanisms observed in diseases like oncology or neurodegeneration. The structural diversity inherent in molecules like 6,7-difluoro-3-(4-methoxybenzenesulfonyl)-1-propyl-1,4-dihydroquinolin-4-one makes them valuable tools for exploring novel therapeutic strategies.

The synthesis of this compound represents another area of interest within synthetic organic chemistry. Recent reports have described efficient synthetic routes that incorporate key functional groups while maintaining high yields and purity. Advances in flow chemistry have further streamlined these processes, enabling scalable production for preclinical studies. Such methodological developments are essential for translating laboratory discoveries into viable candidates for clinical trials.

Future directions for research on 6,7-difluoro-3-(4-methoxybenzenesulfonyl)-1-propyl-1,4-dihydroquinolin-4-one include exploring its role in disease models and conducting detailed mechanistic studies to elucidate its mode of action. Preclinical testing will be crucial to assess its safety profile and efficacy before moving into human trials. Collaborations between chemists and biologists will be instrumental in unraveling the full therapeutic potential of this molecule.

The growing interest in fluorinated heterocycles underscores their importance as building blocks in medicinal chemistry. Compounds like 6,7-difluoro-3-(4-methoxybenzenesulfonyl)-1-propyl-1,4-dihydroquinolin-4-one exemplify how structural modifications can yield molecules with tailored properties suited for specific biological applications. As research continues to uncover new applications for this class of compounds，their relevance is expected to grow further，driving innovation across multiple disciplines within chemical biology.